5-Chloro-2-hydroxy-4-propoxybenzonitrile

Lipophilicity Drug design Fragment-based screening
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C10H10ClNO2
Molecular Weight 211.64 g/mol
Cat. No. B13017516
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name5-Chloro-2-hydroxy-4-propoxybenzonitrile
Molecular FormulaC10H10ClNO2
Molecular Weight211.64 g/mol
Structural Identifiers
SMILESCCCOC1=C(C=C(C(=C1)O)C#N)Cl
InChIInChI=1S/C10H10ClNO2/c1-2-3-14-10-5-9(13)7(6-12)4-8(10)11/h4-5,13H,2-3H2,1H3
InChIKeyRZGAYTGKEUQGBE-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 1 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

5-Chloro-2-hydroxy-4-propoxybenzonitrile: Identity & Specifications


5-Chloro-2-hydroxy-4-propoxybenzonitrile (CAS 1352503-47-9) is a tri-substituted aromatic nitrile with the molecular formula C10H10ClNO2 and a molecular weight of 211.64 g/mol . It belongs to the alkoxybenzonitrile class, which is recognized as a key intermediate family in pharmaceutical and agrochemical synthesis [1]. The compound is commercially supplied at ≥95% purity (typically 97% from specialist vendors) and is intended exclusively for research and laboratory-scale synthetic applications . Its substitution pattern—chloro at position 5, hydroxy at position 2, and n-propoxy at position 4—distinguishes it from other benzonitrile building blocks and influences both its physicochemical profile and its reactivity as a synthetic intermediate.

1
Synthetic Intermediate
Supplied at ≥95% purity for research-scale synthetic applications.
Intended for laboratory and process chemistry, not for human use.
2
Alkoxybenzonitrile Scaffold
Tri-substituted core with chloro (5), hydroxy (2), and n-propoxy (4) groups.
3
Fragment Elaboration Building Block
Pre-functionalized at the 4-position with a linear lipophilic chain for fragment growing or SAR exploration.

5-Chloro-2-hydroxy-4-propoxybenzonitrile: Why It Cannot Be Replaced


Alkoxybenzonitriles with differing substitution patterns exhibit distinct reactivity, lipophilicity, and target-binding profiles that preclude casual interchange in synthetic or screening workflows. The specific combination of the electron-withdrawing chloro group at position 5, the hydrogen-bond-donating hydroxy group at position 2, and the lipophilic n-propoxy chain at position 4 determines the compound's calculated logP, aqueous solubility, and capacity for directed interactions in biological or catalytic systems [1]. Replacing this compound with the dechlorinated analog (2-hydroxy-4-propoxybenzonitrile, CAS 1352496-16-2) removes a critical halogen-bond donor and alters ring electronics, while substituting with the depropoxylated analog (5-chloro-2-hydroxybenzonitrile, CAS 13589-72-5) eliminates the alkoxy chain required for lipophilic pocket engagement in fragment-based drug design [2]. Even a seemingly minor change—such as replacing n-propoxy with isopropoxy (CAS 1352524-47-0)—introduces steric branching that can disrupt binding geometries established with the linear propoxy chain. The quantitative evidence below substantiates why each structural feature carries measurable consequences.

Target Compound
Structural Features
5-chloro, 2-hydroxy, 4-n-propoxy substitution pattern defines reactivity, logP and binding geometry.
Dechlorinated Analog (CAS 1352496-16-2)
Risk
Removal of chlorine reduces lipophilicity and eliminates halogen-bond donor potential; may shift fragment-binding profiles.
Depropoxylated Analog (CAS 13589-72-5)
Risk
Loss of the n-propoxy chain removes the lipophilic extension required for hydrophobic pocket engagement in fragment-based design.
Isopropoxy Analog (CAS 1352524-47-0)
Risk
Branched chain introduces steric bulk and reduces conformational flexibility; linear n-propoxy may be required for narrow binding channels.
Regioisomer (BC430282)
Risk
Inverted substitution removes intramolecular H-bond chelation; aliphatic vs. aromatic hydroxyl acidity differs dramatically.

5-Chloro-2-hydroxy-4-propoxybenzonitrile: Quantitative Evidence vs. Analogs


Effect of Chlorine on Lipophilicity

The presence of the chlorine atom at position 5 differentiates the target compound from its dechlorinated analog, 2-hydroxy-4-propoxybenzonitrile (CAS 1352496-16-2, MW 177.20). The chlorine substituent adds 34.44 g/mol to the molecular weight and introduces an electron-withdrawing inductive effect that alters both the electronic character of the aromatic ring and the acidity of the adjacent hydroxyl group. Based on the established substituent π-value for aromatic chlorine (π ≈ +0.71 on the Hansch scale), the calculated logP of the target compound is approximately 0.7 units higher than that of the dechlorinated analog [1]. This difference is consequential for fragment-based screening campaigns, where logP values in the range of 2–3 are often preferred for balanced solubility and target engagement; the dechlorinated analog falls approximately 0.7 logP units lower, potentially reducing passive membrane permeability and hydrophobic binding-pocket complementarity [2].

Cl Lipophilicity Effect
Class-level inference
ΔlogP ≈ +0.7; MW +34.44 g/mol
Chlorine substitution raises lipophilicity, supporting SAR differentiation.
Fragment-additive model; verify experimentally.
Lipophilicity Drug design Fragment-based screening

n-Propoxy Chain: Linear Lipophilic Extension

The target compound carries an n-propoxy substituent at position 4 that is absent in the simpler fragment 5-chloro-2-hydroxybenzonitrile (CAS 13589-72-5, MW 153.57). The n-propoxy chain contributes approximately 58.07 g/mol of additional mass and provides a flexible, three-carbon lipophilic extension with two rotatable bonds, enabling the molecule to probe deeper hydrophobic pockets within protein binding sites. The parent 5-chloro-2-hydroxybenzonitrile has been co-crystallized with Mycobacterium tuberculosis malate synthase (GlcB) at 1.99 Å resolution (PDB ID: 5CBI), where the chloro-hydroxyl-benzonitrile core occupies a hydrophobic cavity between Met-515 and Met-631 side chains while the hydroxyl group coordinates the active-site Mg²⁺ ion [1]. In this crystal structure, the 4-position of the aromatic ring is oriented toward a solvent-accessible channel; the n-propoxy chain of the target compound would project into this channel, potentially capturing additional van der Waals contacts unavailable to the parent fragment [1]. The parent compound's water solubility has been estimated at 1794 mg/L (log Kow 2.25); the addition of the n-propoxy chain is predicted to reduce aqueous solubility by approximately 10-fold based on the established relationship between alkyl chain length and solubility in the benzonitrile series [2].

n-Propoxy Chain Extension
Class-level inference
ΔMW +58.07; predicted solubility ~10-fold lower
Linear chain enables hydrophobic pocket probing; solubility must be managed.
Crystallographic vector confirmed in PDB 5CBI.
Fragment elaboration Lipophilic efficiency Structure-activity relationship

n-Propoxy vs. Isopropoxy: Steric and Conformational Differences

5-Chloro-2-hydroxy-4-isopropoxybenzonitrile (CAS 1352524-47-0) is the closest commercially available structural analog to the target compound, differing only in the branching of the 4-alkoxy substituent (isopropoxy vs. n-propoxy). Despite having identical molecular formula (C10H10ClNO2) and molecular weight (211.64), the two compounds differ in the steric profile of the alkoxy chain as quantified by the Taft steric parameter (Es): n-propoxy has Es ≈ -0.36, whereas isopropoxy has a substantially larger steric bulk with Es ≈ -0.47 [1]. The branched isopropoxy group also reduces conformational flexibility—the n-propoxy chain can access extended, gauche, and folded conformations about its two C–C rotatable bonds, while the isopropoxy group is constrained to a more limited conformational space due to branching at the α-carbon. In the context of fragment elaboration guided by the malate synthase co-crystal structure (PDB 5CBI), the linear n-propoxy chain is predicted to permit deeper penetration into narrow hydrophobic channels, whereas the branched isopropoxy group may encounter steric clashes with residues lining such channels earlier during binding [2]. Both compounds are commercially available at ≥95% purity from specialty suppliers, enabling direct experimental comparison .

n-Propoxy vs. Isopropoxy
Class-level inference
ΔEs ≈ 0.11 (less steric); 1 extra C–C rotatable bond
Linear geometry may determine pocket access; branched analog may occlude.
Same MW, distinct steric profiles.
Steric effects Conformational analysis Isosteric replacement

Photochemical Reactivity Baseline

The photochemical behavior of the core scaffold—5-chloro-2-hydroxybenzonitrile—has been quantitatively characterized in aqueous solution, establishing a reactivity baseline relevant to the target compound. Upon UV irradiation, 5-chloro-2-hydroxybenzonitrile generates a triplet carbene (3-cyano-4-oxocyclohexa-2,5-dienylidene) with a quantum yield (Φ) of 0.062 ± 0.006 in deoxygenated aqueous solution, as determined by transient absorption spectroscopy with λmax at 385 and 368 nm [1]. In the presence of oxygen, this quantum yield is reduced by 40% (Φ ≈ 0.037), while the addition of bromide or iodide ions (10⁻² M) increases Φ to 0.20 via heavy-atom enhancement of triplet formation [1]. The lowest excited singlet state of the parent compound undergoes deprotonation with pK* = 0.12 ± 0.04, a value that is dramatically shifted from the ground-state pKa due to the electron-withdrawing effect of the nitrile group [1]. The target compound, bearing an additional electron-donating 4-n-propoxy group, is predicted to exhibit a moderately higher carbene quantum yield and a blue-shifted triplet absorption relative to the parent, based on the known electronic effects of alkoxy substituents on the photophysics of halogenophenols; however, no direct photochemical data for the target compound have been published to date [1][2].

Photochemical Baseline
Cross-study comparable
Parent Φcarbene = 0.062; pK* = 0.12 ± 0.04
Core scaffold photophysics quantified; 4-propoxy effect predicted but unmeasured.
Use as conservative baseline for light-exposure studies.
Photochemistry Transient absorption spectroscopy Carbene intermediates

Regioisomeric Impact on Hydrogen Bonding

A regioisomer of the target compound, 2-chloro-4-(3-hydroxy-propoxy)-benzonitrile (CAS not independently assigned; benchchem identifier BC430282), places the chlorine atom at position 2 and the hydroxy-bearing propoxy chain at position 4, inverting the substitution topology. In the target compound, the hydroxyl group at position 2 is flanked by the nitrile group at position 1 and the chlorine atom at position 5, creating an intramolecular hydrogen-bonding environment between the hydroxyl proton and the ortho-nitrile nitrogen. This intramolecular hydrogen bond stabilizes a planar conformation of the aromatic core and reduces the ground-state pKa of the phenol by approximately 2–3 units relative to non-chelated analogs [1]. In the regioisomer, the hydroxyl group is positioned on the flexible 3-hydroxy-propoxy side chain rather than directly on the aromatic ring, eliminating the intramolecular H-bond to the nitrile and substantially altering the compound's hydrogen-bond donor/acceptor profile. Quantitative comparison of the hydrogen-bond donor count: the target compound presents one aromatic hydroxyl donor (HBD = 1) with enhanced acidity due to ortho-nitrile chelation, while the regioisomer presents an aliphatic hydroxyl donor (HBD = 1) with standard primary alcohol acidity (pKa ≈ 15–16) . This difference has practical consequences in both supramolecular recognition and metabolic stability profiling.

Regioisomer H-Bonding
Class-level inference
ΔpKa ≈ 8–9 (phenolic vs. aliphatic OH)
Ortho-nitrile chelation dramatically alters acidity and H-bonding topology.
Regioisomer cannot replicate aromatic OH engagement.
Regioisomerism Hydrogen bonding Crystal engineering

5-Chloro-2-hydroxy-4-propoxybenzonitrile: Research Applications


Fragment-Based Lead Discovery: Hydrophobic Pocket Targeting

The combination of a chloro-hydroxyl-benzonitrile core with an n-propoxy chain at the 4-position makes this compound a strategic choice for fragment-growing campaigns that require a linear lipophilic probe projecting from the aromatic ring. The crystallographic evidence from the related 5-chloro-2-hydroxybenzonitrile–malate synthase complex (PDB 5CBI, 1.99 Å) demonstrates that the core scaffold binds to a hydrophobic pocket defined by Met-515 and Met-631 while coordinating the active-site Mg²⁺ ion via the 2-hydroxyl group [1]. The 4-n-propoxy chain of the target compound extends linearly from this binding pose, providing a vector for additional hydrophobic contacts that is not available from the parent fragment or from branched-alkoxy analogs such as the isopropoxy derivative, which presents greater steric hindrance (ΔEs ≈ 0.11) at the α-carbon [2]. Researchers performing structure-guided elaboration of fragment hits can procure this compound as a pre-functionalized building block that eliminates the need for de novo 4-O-alkylation of the parent fragment, saving synthetic steps and enabling rapid SAR exploration around the alkoxy vector.

Physicochemical Profiling for Lipophilic Efficiency Optimization

The target compound occupies a calculated logP window approximately 0.7 units above its dechlorinated analog (2-hydroxy-4-propoxybenzonitrile) and is predicted to exhibit aqueous solubility roughly 10-fold lower than the depropoxylated parent 5-chloro-2-hydroxybenzonitrile [1][2]. These physicochemical properties place the compound in a logP range (~2.5–2.8) that is consistent with lead-like chemical space (typically logP <3), while its moderate predicted solubility (<200 mg/L) necessitates careful solvent selection for biochemical assays. For medicinal chemistry teams optimizing lipophilic efficiency (LipE = pIC₅₀ – logP), this compound serves as a reference point for assessing the impact of chlorine substitution and alkoxy chain length on target potency versus lipophilicity. The commercial availability of both the n-propoxy and isopropoxy analogs at ≥95% purity from multiple specialty suppliers enables direct experimental comparison of linear vs. branched alkoxy effects on LipE metrics [3].

Photochemical Reactivity Studies in Aqueous Media

The photochemistry of the core 5-chloro-2-hydroxybenzonitrile scaffold has been rigorously characterized: triplet carbene formation with Φ = 0.062 in deoxygenated water, oxygen-dependent quenching (40% reduction in Φ), and heavy-atom enhancement (Φ up to 0.20 with Br⁻/I⁻) [1]. The target compound, bearing an additional electron-donating 4-n-propoxy substituent, is predicted to exhibit a moderately enhanced carbene quantum yield and altered triplet-state absorption characteristics. Research groups investigating photoredox catalysis, environmental photodegradation pathways of halogenated aromatic nitriles, or photoaffinity labeling strategies can use the well-established photochemical parameters of the parent compound as a quantitative baseline, while the target compound provides a systematically modified analog for probing substituent electronic effects on excited-state dynamics. The excited-state deprotonation behavior (parent pK* = 0.12 ± 0.04) is also expected to shift with 4-alkoxy substitution, offering a tunable parameter for pH-dependent photochemical studies [1].

Catalyst-Free Synthesis of Alkoxybenzonitriles

The compound class to which 5-chloro-2-hydroxy-4-propoxybenzonitrile belongs is the subject of a patented catalyst-free process for alkoxybenzonitrile production via nucleophilic substitution of monohalogenated benzonitrile starting materials [1]. This patent (US-2006025624-A1) specifically enables the synthesis of compounds bearing alkoxy, hydroxy, and chloro substituents on the benzonitrile core without requiring transition-metal catalysts, a feature that is increasingly important for pharmaceutical intermediate synthesis where metal contamination must be avoided. The target compound exemplifies the type of polyfunctionalized alkoxybenzonitrile that can be accessed through this methodology, making it relevant both as a product for process chemistry validation and as a substrate for further derivatization. Procurement of the compound from commercial sources provides a reference standard for in-house synthetic method development and for benchmarking yield and purity against published routes.

Application
Selection Property
Validation Focus
Fragment-Based Lead Discovery
Linear n-propoxy extension for hydrophobic pocket targeting
Crystallographic pocket engagement (PDB 5CBI); steric vs. linear probe comparison
Physicochemical Profiling
Predicted lead-like logP range and solubility profile
Lipophilic efficiency and solubility–logP balance verification
Photochemical Reactivity Studies
Parent core photophysical parameters (Φ, pK*)
Substituent effect on excited-state dynamics; light-exposure protocol design
Catalyst-Free Synthesis Validation
Alkoxybenzonitrile scaffold via patented metal-free route
Process benchmark; metal contamination avoidance confirmation
Quote Request

Request a Quote for 5-Chloro-2-hydroxy-4-propoxybenzonitrile

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.